Cas no 1341036-30-3 (Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate)

• Product name: Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate
• CAS No: 1341036-30-3
• MF: C₁₂H₁₇ClN₄O₂
• MW: 284.741981267929
• CID: 5041071

Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate
• tert-butyl 3-[(2-chloropyrimidin-4-yl)amino]azetidine-1-carboxylate
• Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate

• Inchi： 1S/C12H17ClN4O2/c1-12(2,3)19-11(18)17-6-8(7-17)15-9-4-5-14-10(13)16-9/h4-5,8H,6-7H2,1-3H3,(H,14,15,16)
• InChI Key： NRIAOPPLIFKWBS-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4

Additional information on Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate (CAS No. 1341036-30-3)

Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate (CAS No. 1341036-30-3) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique pyrimidine and azetidine moieties, serves as a critical intermediate in the development of novel small molecule therapeutics. Its structural complexity and functional versatility make it a valuable asset for medicinal chemists aiming to design kinase inhibitors or targeted therapies.

The growing interest in Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate aligns with the broader trend of precision medicine and drug discovery. Researchers are increasingly focusing on structure-activity relationship (SAR) studies to optimize the efficacy of bioactive compounds. This compound's chloropyrimidine group, in particular, is a key feature that enables selective binding to biological targets, making it a promising candidate for cancer treatment and inflammatory diseases.

In the context of synthetic chemistry, Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate is often utilized in cross-coupling reactions and nucleophilic substitution processes. Its Boc-protected azetidine moiety provides stability during multi-step synthesis, while the 2-chloropyrimidine group acts as a reactive handle for further functionalization. These attributes are particularly relevant for high-throughput screening and combinatorial chemistry, where efficiency and scalability are paramount.

From an industrial perspective, the demand for Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate is driven by its role in API (Active Pharmaceutical Ingredient) manufacturing. Companies specializing in custom synthesis and contract research often seek this compound to support preclinical development pipelines. Its CAS No. 1341036-30-3 is frequently referenced in patent literature and scientific databases, underscoring its importance in intellectual property related to drug candidates.

Recent advancements in computational chemistry and AI-driven drug design have further highlighted the potential of Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate. Tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are being employed to predict its interactions with protein targets. This aligns with the increasing popularity of in silico screening methods, which reduce the time and cost associated with traditional drug discovery.

For laboratory professionals and academic researchers, handling Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate requires adherence to good laboratory practices (GLP). Proper storage conditions, such as anhydrous environments and controlled temperatures, are essential to maintain its stability. Additionally, its spectroscopic data (e.g., NMR, HPLC, and mass spectrometry) are critical for quality control and batch-to-batch consistency.

In summary, Tert-butyl 3-((2-chloropyrimidin-4-yl)amino)azetidine-1-carboxylate (CAS No. 1341036-30-3) represents a pivotal building block in modern chemical biology and pharmaceutical innovation. Its applications span from lead compound optimization to process chemistry, making it a cornerstone of cutting-edge research. As the scientific community continues to explore its potential, this compound is poised to play an even greater role in addressing unmet medical needs through rational drug design.